Cas no 123530-67-6 ((2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid)

• Product Name: (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid
• CAS No: 123530-67-6
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD00498593
• CID: 104087
• PubChem ID: 2147990
• Update Time: 2025-11-01

(2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(Benzo[d]thiazol-2-yl)acrylic acid
• 2-Propenoic acid,3-(2-benzothiazolyl)-, (2E)-
• 3-(benzo[d]thiazol-2-yl)acrylic acid
• (2E)-3-(1,3-benzothiazol-2-yl)acrylic acid(SALTDATA: FREE)
• (3-benzo[b]pyrido[2,3-e][1,4]thiazin-10-yl-propyl)-dimethyl-amine, monohydrochloride
• (3-benzothiazol-2-yl)acrylic acid
• (E)-3-(1,3-benzothiazol-2-yl)-2-propenoic acid
• (E)-3-(2-benzothiazolyl)acrylic acid
• 10-(3-Dimethylaminopropyl)-1-azaphenothiazine hydrochloride
• AY-56031
• Azacon
• Dominal hydrochloride
• EINECS 214-958-4
• N,N-dimethyl-10H-pyrido[3,2-b][1,4]benzothiazine-10-propan
• Prothipendyl HCl
• Prothipendyl hydrochloride
• Tolnate
• (2E)-3-(1,3-benzothiazol-2-yl)acrylic acid
• 2-Propenoicacid,3-(2-benzothiazolyl)-,(E)-(9CI)
• 3-(1,3-benzothiazol-2-yl)prop-2-enoic acid
• HMS1783C14
• 123530-67-6
• EN300-754523
• AB00686500-01
• EN300-06317
• (E)-3-(benzo[d]thiazol-2-yl)acrylicacid
• SCHEMBL3528107
• (2E)-3-(1,3-BENZOTHIAZOL-2-YL)PROP-2-ENOIC ACID
• (2E)-3-(1,3-Benzothiazol-2-yl)acrylic acid, AldrichCPR
• 2-Propenoic acid, 3-(2-benzothiazolyl)-, (2E)-
• SCHEMBL3528110
• Z2939491578
• (E)-3-(1,3-benzothiazol-2-yl)prop-2-enoic acid
• AKOS000271209
• BS-35647
• MFCD00498593
• 3-Benzothiazol-2-yl-acrylic acid
• F1776-0055
• G29052
• 3-(1,3-benzothiazol-2-yl)acrylic acid
• DB-344580
• AE-641/10047057
• 4123-18-6
• (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid

• MDL： MFCD00498593
• Inchi： 1S/C10H7NO2S/c12-10(13)6-5-9-11-7-3-1-2-4-8(7)14-9/h1-6H,(H,12,13)/b6-5+
• InChI Key： LLWKVCNWFMPGGM-AATRIKPKSA-N
• SMILES： S1C(/C=C/C(=O)O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 205.01981
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 222-224 °C
• Boiling Point: 410.3±47.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.754
• PSA: 50.19
• LogP: 2.39410

(2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid

Introduction to (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid (CAS No: 123530-67-6)

(2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid, identified by its Chemical Abstracts Service number CAS No: 123530-67-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a conjugated system with a benzothiazole moiety and a propenoic acid functional group, has garnered attention for its potential biological activities and structural versatility.

The benzothiazole core is a well-known pharmacophore found in numerous bioactive molecules, exhibiting a wide range of biological properties including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the propenoic acid group introduces additional reactivity, making this compound a valuable scaffold for further chemical modifications and derivatization. These features make it an attractive candidate for drug discovery and development programs targeting various therapeutic areas.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both benzothiazole and α,β-unsaturated carboxylic acid functionalities. Such molecules have shown promise in modulating key biological pathways by interacting with specific enzymes and receptors. The compound (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid is no exception, with preliminary studies suggesting its potential in inhibiting certain enzymes implicated in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the exploration of diverse analogues through strategic functionalization. The conjugated double bond system in the propenoic acid moiety can be exploited for further derivatization, enabling the creation of molecules with tailored electronic properties and enhanced binding affinities. Additionally, the benzothiazole ring can be modified at various positions to introduce additional pharmacophoric elements or to optimize metabolic stability.

Recent advances in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential hits with desired biological activities. The molecular structure of (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid has been successfully employed in such virtual screening campaigns, leading to the identification of novel derivatives with improved pharmacokinetic profiles. These computational approaches have significantly accelerated the drug discovery process by reducing the time and cost associated with experimental synthesis and testing.

The synthesis of (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid involves multi-step organic reactions that highlight the synthetic prowess required to construct complex heterocyclic frameworks. Key synthetic strategies include cross-coupling reactions between aryl halides and organometallic reagents, as well as condensation reactions between carbonyl compounds and thiazole derivatives. These methods have been optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

In vitro studies have begun to elucidate the biological profile of (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid. Initial experiments have demonstrated its ability to inhibit certain inflammatory mediators by modulating key signaling pathways. The compound's interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase has been particularly noteworthy, suggesting potential therapeutic applications in managing chronic inflammatory conditions. Furthermore, its ability to interfere with microtubule formation has raised interest in its potential as an anticancer agent.

The pharmacological activity of this compound is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is crucial for achieving effective drug delivery systems that can target specific tissues or organs. Researchers are exploring various formulations, including prodrugs and nanoparticles, to improve bioavailability and therapeutic efficacy.

From a chemical biology perspective, (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid serves as a valuable tool for understanding enzyme-substrate interactions at a molecular level. Its structural features provide insights into how benzothiazole derivatives can be engineered to achieve optimal binding affinity and selectivity. This knowledge is being leveraged to design next-generation inhibitors with improved pharmacological profiles.

The environmental impact of synthesizing and using this compound is also a consideration in modern drug development. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

Future research directions include exploring the mechanism of action of (2E)-3-(1,3-Benzothiazol-2-yl)prop-2-enoic Acid at a deeper level through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide high-resolution structures of complexes formed between the compound and target proteins, offering valuable insights into its mode of action.

Additionally, clinical trials are being planned to evaluate the safety and efficacy of this compound in humans. Preclinical data have been promising enough to warrant further investigation into its therapeutic potential across multiple disease indications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate these efforts toward bringing new treatments to patients.